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Compound of Interest

Compound Name: Triethylene Glycol

Cat. No.: B049594

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the proper handling and disposal of Triethylene Glycol (TEG), a common
solvent and plasticizer. Adherence to these procedural steps will help mitigate risks and ensure
operational excellence.

Personal Protective Equipment (PPE)

When handling Triethylene Glycol, a comprehensive approach to personal protection is
crucial. The following table summarizes the recommended PPE to prevent skin and eye

contact, and respiratory exposure.
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Protection Type Specific Recommendations Applicable Standards

Chemical resistant gloves are
) required. Frequent changes
Hand Protection ] o EN ISO 374-1[2][3]
are advisable as the liquid may

penetrate the gloves.[1]

- Nitrile Rubber: 0.4 mm
thickness, > 480 minutes

permeation time.[2][3][4]

- Chloroprene Rubber: 0.5 mm
thickness, > 480 minutes

permeation time.[2][3][4]

- Butyl Rubber: 0.7 mm
thickness, > 480 minutes

permeation time.[2][3][4]

Safety glasses with side-
shields or chemical safety
Eye and Face Protection goggles are recommended EN 166[2][3]
where eye exposure is
reasonably probable.[1][2][5]

Wear appropriate protective
clothing to prevent skin
contact.[1][6] This may include
) ) an apron, protective boots, and  EN 14605 (splashes), EN ISO
Skin and Body Protection ) ] )
a chemical-protection suit for 13982 (dust)[2][3]
splashes.[2][3] Closed work

clothing is a required minimum.

[2](3]

Respiratory Protection Generally not required with BS EN 14387[4]
adequate ventilation.[6][7] In
case of insufficient ventilation
or when vapours/aerosols are
generated, use a mask with a
filter for organic vapors.[4][8]

For firefighting, a self-
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contained breathing apparatus
(SCBA) is necessary.[1][9]

Operational Plans: Safe Handling and Storage

Handling:

Always handle Triethylene Glycol in a well-ventilated area.[1][9]

Avoid contact with skin and eyes.[1][5]

Do not eat, drink, or smoke when using this product.[5][9]

Wash hands thoroughly after handling.[5][10]

Handle packages and containers carefully to minimize spills.[9]

Storage:

Store in a cool, dry, and well-ventilated place, away from direct sunlight and heat sources.[1]
[2][3] The storage temperature should not exceed 40°C.[4][9]

o Keep containers tightly closed when not in use.[1][2][9] Triethylene Glycol is hygroscopic
and will absorb moisture from the air.[6][9]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[1][5][9]

» For longer-term color stability, storage under an inert atmosphere, such as nitrogen, is
recommended.[11]

Disposal Plans

Proper disposal of Triethylene Glycol and its containers is essential to protect the
environment.

» Product Disposal: Dispose of waste and residues in accordance with local, state, and federal
regulations.[1][7] Whenever possible, recovery and recycling are preferred options.[1]
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Unused material should be managed by an appropriate and approved waste disposal facility.
[7] Do not allow the substance to enter drains, sewers, or watercourses.[1][9]

o Container Disposal: Containers may retain product residues and can be hazardous when
empty.[7] Uncleaned containers should be handled in the same manner as the product itself.
[4] After proper cleaning, empty containers may be suitable for reuse.[4]

Emergency Procedures: Spill Response Workflow

In the event of a Triethylene Glycol spill, a structured and immediate response is critical. The
following diagram outlines the necessary steps to safely manage a spill.
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Evacuate Unnecessary Personnel

i

Ensure Adequate Ventilation

Wear Appropriate PPE
(Gloves, Goggles, Protective Clothing)

Stop Leak if Safe to Do So

Contain Spill with Inert Absorbent Material
(e.g., sand, earth, vermiculite)

Collect and Place in Suitable, Sealed
Waste Disposal Containers

Clean the Affected Area
(Flush with water, if appropriate)

Dispose of Waste According to
Local Regulations

f spill enters watercourses

Report the Spill to the
Environmental Agency if Necessary

Click to download full resolution via product page

Caption: Workflow for Safely Managing a Triethylene Glycol Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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